
An In-depth Technical Guide to the Solubility of
Ethyl Octanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl octanoate

Cat. No.: B045983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl octanoate in

water and various organic solvents. Ethyl octanoate (also known as ethyl caprylate), an ester

with the chemical formula C₁₀H₂₀O₂, is a colorless liquid with a characteristic fruity aroma,

finding applications in the flavor, fragrance, and pharmaceutical industries.[1][2] A thorough

understanding of its solubility is critical for its application in formulation development, chemical

synthesis, and purification processes.

Physicochemical Properties of Ethyl Octanoate
A summary of the key physicochemical properties of ethyl octanoate is presented in Table 1.

These properties, particularly its molecular structure consisting of a polar ester group and a

non-polar eight-carbon alkyl chain, are the primary determinants of its solubility behavior.

Table 1: Physicochemical Properties of Ethyl Octanoate
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Property Value Reference(s)

Molecular Formula C₁₀H₂₀O₂ [1][3]

Molecular Weight 172.27 g/mol [1][3]

Appearance Clear, colorless liquid [1][4]

Density ~0.87 g/cm³ at 20°C [3]

Boiling Point 206-208 °C [2][4]

Melting Point -48 to -47 °C [4]

Vapor Pressure 0.2 mbar at 20 °C [2]

Log P (Octanol/Water) 3.84 [5]

Solubility Profile of Ethyl Octanoate
The solubility of ethyl octanoate is governed by the "like dissolves like" principle. Its long, non-

polar alkyl chain dominates its molecular character, leading to good solubility in non-polar and

slightly polar organic solvents. Conversely, the polar ester group has a limited influence,

resulting in very low solubility in highly polar solvents like water.

Aqueous Solubility
Ethyl octanoate is sparingly soluble in water. The long hydrophobic carbon chain disrupts the

hydrogen bonding network of water molecules, making its dissolution energetically unfavorable.

Table 2: Quantitative Aqueous Solubility of Ethyl Octanoate

Solubility Value Temperature Reference(s)

70.1 mg/L 25 °C [2]

0.0701 mg/mL 25 °C [6]

Solubility in Organic Solvents
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Ethyl octanoate exhibits high solubility and is often miscible with a wide range of common

organic solvents. This is due to the favorable van der Waals interactions between its non-polar

chain and the solvent molecules. While extensive quantitative data is not always available,

qualitative descriptions consistently indicate high solubility.

Table 3: Solubility of Ethyl Octanoate in Organic Solvents

Solvent Polarity
Quantitative
Data

Qualitative
Description

Reference(s)

Ethanol Polar Protic

Soluble: 1 mL in

4 mL of 70%

ethanol

Highly

Soluble/Miscible
[6]

Methanol Polar Protic - Highly Soluble [1]

Chloroform Moderately Polar - Highly Soluble [1][4]

Diethyl Ether Slightly Polar - Soluble/Miscible [4]

Propylene Glycol Polar Protic - Slightly Soluble [4][6]

Glycerin Polar Protic - Insoluble [4][6]

Fixed Oils Non-polar - Soluble [6]

Factors Influencing Solubility
The solubility of ethyl octanoate can be influenced by several factors:

Temperature: Generally, the solubility of a liquid in another liquid increases with temperature.

However, for a substance with low aqueous solubility like ethyl octanoate, the effect of

temperature on its solubility in water may be minimal.

pH: The solubility of ethyl octanoate is largely independent of pH in the typical aqueous

range, as it does not have ionizable functional groups.

Purity of Solute and Solvent: Impurities in either the ethyl octanoate or the solvent can alter

the measured solubility.
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Visualizing Solubility Principles and Processes
The following diagrams, generated using the DOT language, illustrate key concepts related to

the solubility and synthesis of ethyl octanoate.

Fig. 1: Principle of 'Like Dissolves Like' for Ethyl Octanoate
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Caption: Logical diagram illustrating the interaction of ethyl octanoate with polar and non-polar

solvents.
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Fig. 2: Experimental Workflow for Solubility Determination
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Caption: A typical experimental workflow for determining the equilibrium solubility of ethyl
octanoate.

Fig. 3: Fischer-Speier Esterification of Ethyl Octanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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